Cas no 1805435-11-3 (3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro-)

• Product Name: 3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro-
• CAS No: 1805435-11-3
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 5181903
• Update Time: 2025-07-28

3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro-

• Inchi： 1S/C7H6F3N3O2/c8-5(9)4-1-3(2-11)6(10)12-7(4)13(14)15/h1,5H,2,11H2
• InChI Key： VLQUJVGMENSGDK-UHFFFAOYSA-N
• SMILES： C1(F)=NC([N+]([O-])=O)=C(C(F)F)C=C1CN

Additional information on 3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro-

Research Brief on 3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro- (CAS: 1805435-11-3)

The compound 3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro- (CAS: 1805435-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and strategically positioned functional groups, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Preliminary in vitro studies have shown that 3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro- exhibits selective inhibition against specific kinase targets, such as JAK2 and EGFR, which are implicated in various malignancies. The presence of the difluoromethyl and nitro groups enhances its binding affinity and selectivity, as demonstrated by molecular docking simulations and X-ray crystallography data.

In addition to its kinase inhibitory properties, this compound has also been investigated for its antimicrobial activity. The nitro group, in particular, has been linked to the generation of reactive oxygen species (ROS) within bacterial cells, leading to oxidative stress and cell death. Recent studies have reported its efficacy against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis, highlighting its potential as a lead compound for the development of new antibiotics. However, further optimization is required to improve its bioavailability and reduce potential off-target effects.

The synthetic route for 3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro- has been a topic of recent research as well. A novel multi-step synthesis protocol was published in the Journal of Medicinal Chemistry, which emphasizes the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl and nitro groups with high regioselectivity. This method offers a scalable and cost-effective approach for large-scale production, which is crucial for advancing the compound into preclinical and clinical trials.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies have indicated moderate metabolic stability and variable oral bioavailability, necessitating further structural modifications. Researchers are exploring prodrug strategies and formulation technologies to address these limitations. Additionally, toxicological assessments are underway to evaluate its safety profile, which will be critical for its progression into human trials.

In conclusion, 3-Pyridinemethanamine, 5-(difluoromethyl)-2-fluoro-6-nitro- represents a versatile and pharmacologically active scaffold with significant potential in both oncology and infectious disease therapeutics. Ongoing research aims to refine its properties and expand its applications, positioning it as a valuable candidate for future drug development. The integration of computational modeling, synthetic chemistry, and biological assays will be essential in unlocking its full therapeutic potential.